Cas no 941294-53-7 (N-Formyl 2-bromo-4-trifluoromethoxyaniline)

• Product Name: N-Formyl 2-bromo-4-trifluoromethoxyaniline
• CAS No: 941294-53-7
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• MDL: MFCD09475870
• CID: 857410
• PubChem ID: 26986073
• Update Time: 2025-10-28

N-Formyl 2-bromo-4-trifluoromethoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromo-4-(trifluoromethoxy)phenyl)formamide
• (4-formylamino-3-bromophenyl) trifluoromethyl ether
• N-[2-bromo-4-(trifluoromethoxy)phenyl]formamide
• N-Formyl 2-bromo-4-trifluoromethoxyaniline
• PC7704
• SPMBDIDHPBXCCV-UHFFFAOYSA-N
• 941294-53-7
• N-Formyl 2-bromo-4-(trifluoromethoxy)aniline 98%
• CS-0205656
• BS-23764
• SCHEMBL21885662
• N-Formyl 2-bromo-4-(trifluoromethoxy)aniline
• MFCD09475870
• AKOS015837655
• DTXSID80650486
• N-FORMYL-2-BROMO-4-TRIFLUOROMETHOXYANILINE
• DB-371557

• MDL： MFCD09475870
• Inchi： 1S/C8H5BrF3NO2/c9-6-3-5(15-8(10,11)12)1-2-7(6)13-4-14/h1-4H,(H,13,14)
• InChI Key： SPMBDIDHPBXCCV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC=O)OC(F)(F)F

Computed Properties

• Exact Mass: 282.94600
• Monoisotopic Mass: 282.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 326.0±42.0 °C at 760 mmHg
• Flash Point: 150.9±27.9 °C
• PSA: 38.33000
• LogP: 3.62490
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Formyl 2-bromo-4-trifluoromethoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-Formyl 2-bromo-4-trifluoromethoxyaniline

N-Formyl 2-Bromo-4-Trifluoromethoxyaniline: A Comprehensive Overview

N-Formyl 2-bromo-4-trifluoromethoxyaniline (CAS No. 941294-53-7) is a highly specialized organic compound with significant applications in the field of heterocyclic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a formyl group attached to an aniline ring substituted with a bromine atom and a trifluoromethoxy group. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in the synthesis of various bioactive molecules.

The synthesis of N-Formyl 2-bromo-4-trifluoromethoxyaniline involves a series of carefully controlled reactions, often employing multicomponent coupling reactions and selective substitution strategies. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Its structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

In terms of applications, N-Formyl 2-bromo-4-trifluoromethoxyaniline has garnered attention in the development of novel pharmaceutical agents. Its ability to act as a versatile precursor allows for the construction of complex molecular frameworks, particularly in the synthesis of Heterocyclic compounds and Bioisosteres. Recent studies have highlighted its potential in targeting key biological pathways, such as kinase inhibitors and G-protein coupled receptor modulators, underscoring its importance in drug discovery.

The electronic effects introduced by the trifluoromethoxy group significantly influence the reactivity of N-Formyl 2-bromo-4-trifluoromethoxyaniline. This substituent not only enhances the compound's stability but also facilitates selective reactivity in various chemical transformations. For instance, its use in Suzuki-Miyaura coupling reactions has been optimized to achieve high yields under mild conditions, making it a preferred choice for constructing biaryl structures.

Moreover, the steric hindrance imparted by the trifluoromethoxy group plays a crucial role in controlling the regioselectivity of reactions involving this compound. This property has been exploited in the synthesis of enantioselective molecules, where precise control over stereochemistry is essential. Recent research has demonstrated its utility in asymmetric catalysis, particularly in the formation of chiral centers within complex molecular architectures.

In addition to its role as a synthetic intermediate, N-Formyl 2-bromo-4-trifluoromethoxyaniline exhibits interesting photophysical properties. Studies have shown that its extended conjugation system enables efficient light absorption and emission characteristics, making it a candidate for applications in optoelectronic materials. Current investigations are exploring its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The environmental impact and sustainability aspects of N-Formyl 2-bromo-4-trifluoromethoxyaniline have also come under scrutiny. Researchers are actively exploring green chemistry approaches to minimize waste generation and enhance atom economy during its synthesis. The use of recyclable catalysts and solvent systems has emerged as a promising strategy to address these concerns while maintaining high product quality.

In conclusion, N-Formyl 2-bromo-4-trifluoromethoxyaniline (CAS No. 941294-53-7) stands out as a multifaceted compound with diverse applications across various domains of chemistry. Its unique structural features, combined with advancements in synthetic methodologies and analytical techniques, continue to expand its utility in both academic research and industrial settings. As ongoing studies uncover new potentials for this compound, it remains at the forefront of innovation in modern chemical science.